Cas no 901258-44-4 (2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901258-44-4
• MF: C₂₁H₁₈N₄O₂S₂
• MW: 422.523221492767
• CID: 5799136
• Update Time: 2025-11-01

2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C21H18N4O2S2/c1-27-16-9-5-8-15(12-16)19-24-18(14-6-3-2-4-7-14)20(25-19)29-13-17(26)23-21-22-10-11-28-21/h2-12H,13H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key： IEQWSLUCJOFJFW-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=C(C2=CC=CC=C2)NC(C2=CC=CC(OC)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 901258-44-4)

2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 901258-44-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the thiazole and imidazole classes of heterocyclic compounds. Its unique structural features and potential biological activities make it a promising candidate for various therapeutic applications.

The molecular structure of 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide is characterized by the presence of a thiazole ring, an imidazole ring, and a sulfanyl group. These functional groups contribute to its chemical stability and reactivity, making it an interesting subject for both synthetic and biological studies. The methoxyphenyl and phenyl substituents further enhance its pharmacological properties by influencing its solubility, bioavailability, and target specificity.

Recent research has focused on the potential therapeutic applications of 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide has also been investigated for its antimicrobial activity. Research conducted at the University of California found that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide have also been studied in detail. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which suggests that it could be administered orally with good bioavailability. These properties are crucial for the development of effective oral medications.

The safety profile of 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been evaluated in various preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 2-{2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 901258-44-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.